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Compound of Interest

Compound Name:
1-Methoxypropane-2-sulfonyl

fluoride

Cat. No.: B13245193

Get Quote

Executive Summary
This guide details the application of 1-Methoxypropane-2-sulfonyl fluoride (CAS 1934628-

75-7), a specialized aliphatic sulfonyl fluoride, in Sulfur-Fluoride Exchange (SuFEx) click

chemistry. Unlike their aromatic counterparts, aliphatic sulfonyl fluorides (

) offer a unique "Goldilocks" reactivity profile—stable enough to survive cellular environments
and aqueous buffers, yet reactive enough to form covalent bonds with nucleophiles upon
specific activation.

The inclusion of the methoxy-ether motif in this reagent provides enhanced aqueous solubility

and a distinct steric profile compared to pure alkyl chains, making it an ideal candidate for

fragment-based drug discovery (FBDD), covalent protein probing, and bioconjugation linkers.

Chemical Profile & Mechanistic Insight[1][2][3][4]
The Aliphatic Advantage
Traditional SuFEx relies heavily on aryl sulfonyl fluorides. While efficient, aryl variants can

sometimes be too reactive or prone to hydrolysis in complex media. 1-Methoxypropane-2-
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sulfonyl fluoride represents the aliphatic class, characterized by:

High Metabolic Stability: Resistance to reduction and hydrolysis in physiological pH.

Tunable Reactivity: The

bond renders the sulfonyl center less electrophilic than aryl analogs, requiring either catalytic
activation (e.g., BTMG/HMDS) or protein-templated proximity for reaction.

Ether Solubilization: The methoxy group (

) increases polarity (

) compared to propyl- or butyl-sulfonyl fluorides, reducing non-specific hydrophobic
aggregation.

Reactivity Comparison[1]

Feature
Aryl Sulfonyl Fluorides
(e.g., PMSF)

Aliphatic Sulfonyl
Fluorides (1-
Methoxypropane-2-SO2F)

Electrophilicity High Moderate (Latent)

Hydrolysis (

in PBS)
Minutes to Hours Hours to Days

Selectivity
Broad (Reacts with Ser, Tyr,

Lys, His)

Tunable (Requires activation

or specific binding pocket)

Mechanism Direct Nucleophilic Attack
Assisted Exchange (Si-

mediated or H-bond stabilized)

Experimental Protocols
Protocol A: Small Molecule Synthesis (Accelerated
SuFEx)
For the rapid coupling of 1-Methoxypropane-2-sulfonyl fluoride with alcohols or amines.
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Context: Aliphatic sulfonyl fluorides are sluggish with standard bases (TEA, DIPEA). We utilize

the BTMG/HMDS "Accelerated SuFEx" system to drive the reaction via silyl ether

intermediates.

Materials:

Reagent: 1-Methoxypropane-2-sulfonyl fluoride (1.0 equiv)

Nucleophile: Primary/Secondary Alcohol or Amine (1.0 equiv)

Catalyst: 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, 5-20 mol%)

Additive: Hexamethyldisilazane (HMDS, 1.0 equiv)

Solvent: Acetonitrile (MeCN), anhydrous.

Step-by-Step Procedure:

Preparation: In a flame-dried vial under

, dissolve the Nucleophile (0.1 mmol) and HMDS (0.1 mmol) in MeCN (0.5 mL).

Activation: Add BTMG (0.005 - 0.02 mmol). Stir for 5 minutes to generate the transient silyl

ether/amine.

Coupling: Add 1-Methoxypropane-2-sulfonyl fluoride (0.1 mmol) dropwise.

Reaction: Stir at room temperature.

Primary Alcohols: 15–30 mins.[1]

Secondary Alcohols/Amines: 1–4 hours.

Monitoring: Monitor by TLC or LC-MS. Look for the disappearance of the specific sulfonyl

fluoride mass (MW 156.17) and appearance of the sulfonate ester/sulfonamide.

Workup: Quench with dilute HCl (1M) to hydrolyze excess silyl groups. Extract with EtOAc,

dry over
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, and concentrate.

Purification: Flash chromatography (typically Hexane/EtOAc).

Critical Note: The HMDS acts as a "silicon shuttle," converting the alcohol to a silyl ether which

is far more susceptible to fluoride displacement than the free alcohol.

Protocol B: Covalent Protein Labeling (Activity-Based
Profiling)
For targeting specific serine/lysine residues in enzymes.

Materials:

Target Protein (e.g., Serine Hydrolase) in PBS (pH 7.4).

Probe: 1-Methoxypropane-2-sulfonyl fluoride (100 mM stock in DMSO).

Control: Denatured protein or competitive inhibitor.

Step-by-Step Procedure:

Dilution: Dilute the protein to 1 mg/mL in PBS.

Incubation: Add the sulfonyl fluoride probe (final conc. 10–100

M). Keep DMSO < 2%.[2]

Reaction: Incubate at 37°C for 1–4 hours.

Note: Unlike fluorophosphonates, aliphatic sulfonyl fluorides rarely label "off-target"

surface residues. They require a specific binding event (hydrophobic groove or catalytic

pocket) to facilitate the SuFEx reaction.

Quench: Add 4X SDS-PAGE loading buffer (containing

-mercaptoethanol) and boil for 5 mins.
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Analysis: Perform Intact Protein LC-MS. Look for a mass shift of +136.15 Da (Probe MW

156.17 – HF 20.01).

Mechanism & Pathway Visualization
Accelerated SuFEx Catalytic Cycle
The following diagram illustrates the BTMG/HMDS-mediated activation required for aliphatic

sulfonyl fluorides.
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Caption: Figure 1. BTMG-mediated silyl-SuFEx cycle.[2] The aliphatic sulfonyl fluoride

undergoes exchange with the in-situ generated silyl ether, driven by the strong Si-F bond

formation.

Covalent Docking Workflow
Logic flow for determining if 1-Methoxypropane-2-sulfonyl fluoride is a suitable probe for

your target.
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Caption: Figure 2. Decision matrix for selecting 1-Methoxypropane-2-sulfonyl fluoride based

on residue type and pocket environment.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

No Reaction (Small Molecule)
Aliphatic S-F bond is too

stable.

Switch to Protocol A

(BTMG/HMDS). Standard

bases (TEA) are insufficient for

aliphatic variants.

Low Yield (Protein Labeling) Lack of binding affinity.

The probe is a "binder-first"

reagent. If it doesn't fit the

pocket, it won't react. Attempt

to derivatize the methoxy-end

to increase affinity.

Hydrolysis of Probe pH > 8.5 or high temp.

Maintain pH 6.0–7.5. Aliphatic

sulfonyl fluorides are stable,

but high pH promotes

formation of the sulfonate.

Precipitation
Concentration too high in

aqueous buffer.

The methoxy group aids

solubility, but limit stock

concentration to <100

M in final assay. Keep DMSO

<2%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fenamine.net%2Fbuilding-blocks%2Fsulfonyl-fluorides%2Faliphatic-sulfonyl-fluorides
https://www.benchchem.com/product/b13245193/docs?utm_src=pdf-body#application-note-1-methoxypropane-2-sulfonyl-fluoride-in-sufex-click-chemistry
https://www.10xchem.com/prod/1934628-75-7
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.10xchem.com%2Fproduct%2F1-methoxypropane-2-sulfonyl-fluoride-1934628-75-7%2F
https://www.benchchem.com/product/b13245193?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/356096913_Accelerated_SuFEx_Click_Chemistry_For_Modular_Synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8867595/
https://www.10xchem.com/prod/1934628-75-7
https://www.benchchem.com/product/b13245193/docs#application-note-1-methoxypropane-2-sulfonyl-fluoride-in-sufex-click-chemistry
https://www.benchchem.com/product/b13245193/docs#application-note-1-methoxypropane-2-sulfonyl-fluoride-in-sufex-click-chemistry
https://www.benchchem.com/product/b13245193/docs#application-note-1-methoxypropane-2-sulfonyl-fluoride-in-sufex-click-chemistry
https://www.benchchem.com/product/b13245193/docs#application-note-1-methoxypropane-2-sulfonyl-fluoride-in-sufex-click-chemistry
https://www.benchchem.com/product/b13245193?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13245193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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